2-Tert-butyl-7-fluoro-5-nitro-1H-indole

• CAS No.: 952664-94-7
• Molecular Formula: C12H13FN2O2
• Molecular Weight: 236.24 g/mol
• IUPAC Name: 2-tert-butyl-7-fluoro-5-nitro-1H-indole
• InChI: InChI=1S/C12H13FN2O2/c1-12(2,3)10-5-7-4-8(15(16)17)6-9(13)11(7)14-10/h4-6,14H,1-3H3
• InChI Key: YOBUTELENUBOFS-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC2=CC(=CC(=C2N1)F)[N+](=O)[O-]

Description

2-Tert-butyl-7-fluoro-5-nitro-1H-indole is a useful research compound. Its molecular formula is C12H13FN2O2 and its molecular weight is 236.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-[2-(3,3-dimethyl-but-1-ynyl)-6-fluoro-4-nitro-phenyl]-butyramide (3.2 g, 10 mmol) in DMF (20 mL) was added t-BuOK (2.3 g, 21 mmol) at room temperature. The mixture was heated at 120° C. for 2 g before being cooled down to room temperature. Water (50 mL) was added to the reaction mixture and the resulting mixture was extracted with CH2Cl2 (30 mL×3). The combined organic extracts were dried over anhydrous Na2SO4 and evaporated under vacuum to give 2-tert-butyl-7-fluoro-5-nitro-1H-indole (2.0 g, 81%), which was used in the next step without further purification. 1H NMR (300 MHz, CDCl3) δ 9.95 (brs, 1H), 8.30 (d, J=2.1 Hz, 1H), 7.74 (dd, J=1.8, 11.1 Hz, 1H), 6.43 (dd, J=2.4, 3.3 Hz, 1H), 1.43 (s, 9H).